Cas no 5090-41-5 (9-Octadecenal)
9-Octadecenal structure
Product Name:9-Octadecenal
9-Octadecenal Chemical and Physical Properties
Names and Identifiers
-
- 9-Octadecenal
- Octadecenyl aldehyde
- AKOS030228184
- ZENZJGDPWWLORF-UHFFFAOYSA-N
- NS00096013
-
- Inchi: 1S/C18H34O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19/h9-10,18H,2-8,11-17H2,1H3
- InChI Key: ZENZJGDPWWLORF-UHFFFAOYSA-N
- SMILES: O=CCCCCCCCC=CCCCCCCCC
Computed Properties
- Exact Mass: 266.26112
- Monoisotopic Mass: 266.260966
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 15
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 7.2
Experimental Properties
- Density: 0.8410
- Melting Point: 33°C (estimate)
- Boiling Point: 362.6°C
- Flash Point: 183.8°C
- Refractive Index: 1.4558
- PSA: 17.07
- FEMA: 4059 | 9-OCTADECENAL
9-Octadecenal Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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